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Compound of Interest

Compound Name: Everolimus

Cat. No.: B549166 Get Quote

The following guidelines provide essential safety and logistical information for the proper

handling and disposal of everolimus in a laboratory setting. Everolimus is a potent,

physiologically active substance and requires careful management to ensure personnel safety

and environmental protection. All waste materials contaminated with everolimus must be

treated as hazardous waste.

General Principles and Safety Precautions
Everolimus is classified as a hazardous substance, and as such, specific precautions must be

taken during handling and disposal to prevent exposure and environmental contamination.[1]

Hazardous Waste Classification: All everolimus waste, including unused or expired

products, empty containers, and contaminated materials, must be disposed of as hazardous

chemical waste.[2][3] This disposal must adhere to all applicable local, regional, and national

regulations.[4][5]

Segregation: Everolimus waste should be segregated from other laboratory waste streams.

Do not mix everolimus waste with other chemical or biological waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[3]

Avoid Environmental Release: Under no circumstances should everolimus or its waste be

flushed down the drain or discarded in regular trash.[6][7][8] The compound is very toxic to

aquatic life with long-lasting effects.[4][9]

Labeling: All waste containers must be clearly labeled as hazardous waste, indicating the

contents (Everolimus).[3]
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Personnel Training: All personnel handling everolimus must be trained on its hazards,

appropriate work practices, required personal protective equipment (PPE), and emergency

procedures.[3]

Personal Protective Equipment (PPE) for Disposal
Consistent use of appropriate PPE is critical to minimize exposure risk during the handling and

disposal of everolimus waste.

Gloves: Wear double, chemotherapy-grade gloves (e.g., nitrile or latex).[2][3]

Eye Protection: Use chemical safety glasses or goggles.[2]

Lab Coat: A dedicated lab coat or protective suit should be worn.[2]

Respiratory Protection: If handling everolimus powder outside of a certified chemical fume

hood or if there is a risk of aerosolization or dust generation, an N100 or NIOSH-approved

respirator is required.[2][10]

Footwear: Closed-toe shoes are mandatory.[2]

Step-by-Step Disposal Procedures
The specific procedure depends on the type of everolimus waste being handled.

1. Unused or Expired Everolimus (Bulk Powder or Solutions)

Step 1: Ensure all work is conducted within a chemical fume hood to prevent inhalation of

powders or aerosols.[2][11]

Step 2: Keep the product in its original container if possible.[4]

Step 3: Place the original container into a larger, sealable, and properly labeled hazardous

waste container.

Step 4: For solutions, do not mix with other solvent waste. Keep it in a dedicated, closed

hazardous waste container.
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Step 5: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste contractor.[6][8]

2. Empty Containers

Empty everolimus containers are still considered hazardous waste as they retain product

residue.[2][4]

Step 1: Do not rinse the containers.

Step 2: Seal the empty container with its original cap.

Step 3: Place the sealed, empty container into a designated hazardous waste collection

drum or box labeled for everolimus-contaminated solid waste.

3. Contaminated Labware and Debris

This category includes items such as contaminated gloves, absorbent pads, weighing

papers, pipette tips, and disposable garments.[2]

Step 1: Place all solid waste items contaminated with everolimus into a dedicated, clearly

labeled hazardous waste container (e.g., a yellow "Trace" chemotherapy waste container or

a black RCRA container for bulk contamination, as per institutional policy).[3]

Step 2: Seal the container when it is full or ready for disposal.

Step 3: Store the sealed container in a designated Satellite Accumulation Area (SAA) until

collection by EHS.[3]

4. Contaminated Sharps

This includes needles and syringes that have contained everolimus.

Step 1: If a syringe contains any residual volume of the drug (e.g., more than just trace

amounts), it must be disposed of as bulk hazardous chemical waste in a designated black

RCRA container, not a standard red sharps container.[3]
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Step 2: If the syringe is completely empty with no visible drug residue, it can be placed

directly into a red sharps container. Do not recap needles.[3]

Step 3: Consult your EHS office for specific guidance, as institutional policies may vary.

5. Animal Bedding and Waste

In research settings, animal waste and bedding may be contaminated.

Step 1: Continue to handle and dispose of animal bedding as hazardous material for a

specified period after the final treatment.[2]

Step 2: All handling of contaminated bedding should be performed in a chemical fume hood

or a Class II, B2 Biosafety Cabinet.[2]

Spill Cleanup and Disposal
Step 1: Evacuate and secure the area to prevent unprotected personnel from entering.

Step 2: Don appropriate PPE, including respiratory protection, before re-entering the area.

Step 3: For powder spills, gently cover the spill with absorbent pads. Avoid dry sweeping or

any action that could generate dust.[7][10]

Step 4: Collect the material using tools that will not create dust. Place all contaminated

materials (absorbent pads, cleaning tools, etc.) into a sealed, labeled hazardous waste

container.[6][7]

Step 5: Decontaminate the spill surface. One recommended method is to clean with a

detergent solution, followed by a thorough rinse.[3] For non-recoverable residue, a sodium

hypochlorite solution may be used for cleaning.[9]

Step 6: Dispose of all cleanup materials as hazardous everolimus waste.

Quantitative Data Summary
While most disposal procedures are qualitative, specific timeframes for handling contaminated

materials from animal studies have been established.
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Waste Type
Special Handling /
Disposal Timeframe

Reference

Animal Bedding and Waste

(Post-Treatment)

Dispose of as hazardous

material until 10 days after the

last treatment.

[2]

Everolimus Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

everolimus and associated waste materials in a laboratory setting.
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Caption: Workflow for the safe disposal of everolimus waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b549166?utm_src=pdf-custom-synthesis
https://leap.epa.ie/docs/9b93caa9-9b59-43c5-8a8a-6bc021bd1c7f.pdf
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Everolimus.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/94687
https://static.cymitquimica.com/products/45/pdf/sds-1268976.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60139MA&productDescription=EVEROLIMUS+10MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/everolimus.pdf
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Product%20catalog%20SDSs/EVEROLIMUS_TAB_OS_MTR_NGHS_EN.ashx
https://sds.edqm.eu/pdf/SDS/EDQM_201601111_1.0_SDS_EN.pdf?ref=1712627930
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/everolimus.pdf
https://www.ubpbio.com/temp/MSDS_F6140.pdf
https://www.benchchem.com/product/b549166#everolimus-proper-disposal-procedures
https://www.benchchem.com/product/b549166#everolimus-proper-disposal-procedures
https://www.benchchem.com/product/b549166#everolimus-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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